Cas no 1094550-59-0 (N-(dicyclopropylmethyl)aniline)

• Product Name: N-(dicyclopropylmethyl)aniline
• CAS No: 1094550-59-0
• MF: C₁₃H₁₇N
• MW: 187.280783414841
• CID: 5176440
• PubChem ID: 43173308
• Update Time: 2026-03-05

N-(dicyclopropylmethyl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-(dicyclopropylmethyl)-
• N-(dicyclopropylmethyl)aniline

• Inchi： 1S/C13H17N/c1-2-4-12(5-3-1)14-13(10-6-7-10)11-8-9-11/h1-5,10-11,13-14H,6-9H2
• InChI Key： HVOSKGVEBAHJGP-UHFFFAOYSA-N
• SMILES： C1(NC(C2CC2)C2CC2)=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on N-(dicyclopropylmethyl)aniline

N-(dicyclopropylmethyl)aniline: A Comprehensive Overview

N-(dicyclopropylmethyl)aniline (CAS No. 1094550-59-0) is a unique and versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its distinct molecular structure, has shown promising applications in various scientific and industrial contexts. This article aims to provide a detailed and comprehensive overview of N-(dicyclopropylmethyl)aniline, including its chemical properties, synthesis methods, biological activities, and potential applications in drug development.

Chemical Properties and Structure

N-(dicyclopropylmethyl)aniline is an organic compound with the molecular formula C₁₃H₁₉N. Its structure consists of an aniline moiety (C₆H₅NH₂) substituted with a dicyclopropylmethyl group. The dicyclopropylmethyl group imparts unique steric and electronic properties to the molecule, making it a valuable building block in organic synthesis. The compound is typically a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane.

Synthesis Methods

The synthesis of N-(dicyclopropylmethyl)aniline can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of aniline with dicyclopropylmethyl chloride in the presence of a base such as potassium carbonate or triethylamine. This reaction proceeds via nucleophilic substitution, where the aniline nitrogen attacks the electrophilic carbon of the dicyclopropylmethyl chloride, leading to the formation of the desired product. Another approach involves the reductive amination of dicyclopropylmethyl ketone with aniline using a reducing agent like sodium borohydride or hydrogen gas over a palladium catalyst.

Biological Activities and Mechanisms of Action

Recent studies have highlighted the potential biological activities of N-(dicyclopropylmethyl)aniline. One notable area of research is its role as a ligand for various receptors and enzymes. For instance, it has been shown to exhibit moderate affinity for serotonin receptors (5-HT receptors), which are implicated in mood regulation and other neurological processes. Additionally, preliminary studies suggest that N-(dicyclopropylmethyl)aniline may have anti-inflammatory properties, potentially mediated through its interaction with nuclear factor-kappa B (NF-κB) signaling pathways.

In another line of research, N-(dicyclopropylmethyl)aniline has been investigated for its potential as a lead compound in drug discovery. Its unique structural features make it an attractive candidate for modifying existing drugs or developing new therapeutic agents. For example, researchers have explored its use as a scaffold for designing inhibitors of specific enzymes involved in disease pathways, such as kinases or proteases.

Potential Applications in Drug Development

The versatility of N-(dicyclopropylmethyl)aniline makes it a promising candidate for various applications in drug development. One potential application is in the treatment of neurological disorders such as depression and anxiety. Given its interaction with serotonin receptors, it could be used to develop novel antidepressants with improved efficacy and reduced side effects compared to existing drugs.

In addition to neurological applications, N-(dicyclopropylmethyl)aniline has shown promise in anti-inflammatory therapies. Chronic inflammation is a key factor in many diseases, including arthritis, cardiovascular disease, and certain types of cancer. By targeting inflammatory pathways through its interaction with NF-κB signaling, this compound could offer new avenues for treating these conditions.

Current Research Trends and Future Directions

The ongoing research on N-(dicyclopropylmethyl)anamine reflects its growing importance in the scientific community. Current trends include exploring its pharmacological properties using advanced techniques such as high-throughput screening and computational modeling. These approaches help identify specific molecular targets and optimize the compound's structure for improved potency and selectivity.

In parallel, efforts are underway to synthesize derivatives of N-(dicyclopropylmethyl)anamine with enhanced biological activities. These derivatives may offer improved pharmacokinetic profiles or reduced toxicity compared to the parent compound. Additionally, researchers are investigating combination therapies involving N-(dicyclopropylmethyl)anamine and other drugs to achieve synergistic effects.

Conclusion

N-(dicyclopropylmethyl)anamine (CAS No. 1094550-59-0) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure endows it with valuable properties that make it an attractive candidate for drug development and other research areas. As ongoing studies continue to uncover new insights into its biological activities and mechanisms of action, the future prospects for this compound appear promising. Whether used as a building block in organic synthesis or as a lead compound in drug discovery, N-(dicyclopropylmethyl)anamine is poised to play an important role in advancing our understanding and treatment of various diseases.